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Compound of Interest

Compound Name: Xanthatin

Cat. No.: B112334 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Xanthatin. As a bioactive sesquiterpene lactone with

potential toxicity, adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) for Xanthatin is not

readily available, the following guidelines are based on best practices for the disposal of

hazardous chemical waste in a laboratory setting. At high concentrations, Xanthatin has been

shown to exhibit hepatotoxic effects and may cause DNA damage, underscoring the need for

careful handling and disposal.[1]

Personal Protective Equipment (PPE) and Handling
Precautions
Before handling Xanthatin, all personnel must be equipped with the appropriate personal

protective equipment to minimize exposure risks.

Required PPE:

Gloves: Nitrile or other chemical-resistant gloves are mandatory to prevent skin contact.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A full-length laboratory coat is required to protect from potential splashes.
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Respiratory Protection: If handling Xanthatin powder outside of a certified chemical fume

hood, a NIOSH-approved respirator is necessary to prevent inhalation.

All handling of Xanthatin, particularly in its powdered form or when preparing solutions, should

be conducted within a certified chemical fume hood to minimize the risk of aerosol inhalation.

Step-by-Step Disposal Protocol
The disposal of Xanthatin and any contaminated materials must be managed as hazardous

chemical waste in accordance with local, state, and federal regulations. Consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Waste Segregation:

Collect all materials contaminated with Xanthatin, including unused product, solutions,

contaminated labware (e.g., pipette tips, gloves, weigh boats), and spill cleanup materials.

Do not mix Xanthatin waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Waste Container Requirements:

Use a designated, leak-proof, and clearly labeled hazardous waste container. A high-

density polyethylene (HDPE) container is generally a suitable choice.

The container must have a secure, tight-fitting lid to prevent spills and evaporation.

Labeling:

The waste container must be prominently labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including "Xanthatin" and any solvents or

other chemicals present in the waste.

Include the approximate concentration or quantity of each component.

Decontamination of Empty Containers:
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If the original Xanthatin container is to be disposed of, it must be triple-rinsed with a

suitable solvent in which Xanthatin is soluble (e.g., DMSO, chloroform, dichloromethane,

ethyl acetate, acetone).

The rinsate from the triple-rinse must be collected and disposed of as hazardous waste in

the same container as the Xanthatin waste.

After triple-rinsing, deface the original label on the container before disposing of it as non-

hazardous laboratory glass or plastic waste, in accordance with your institution's policies.

Waste Collection and Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste (often 90 days).

Final Disposal:

Once the hazardous waste container is full or has reached its maximum storage time,

arrange for its collection by your institution's EHS department or a licensed hazardous

waste disposal contractor.

Do NOT dispose of Xanthatin down the drain.

Do NOT dispose of Xanthatin in the regular trash.

Xanthatin Properties
The following table summarizes key data points for Xanthatin.
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Property Value

CAS Number 26791-73-1

Molecular Formula C15H18O3

Molecular Weight 246.31 g/mol

Appearance White solid

Solubility

Soluble in DMSO, chloroform, dichloromethane,

methanol, and acetone. Slightly soluble in cold

water.

Storage 2-8°C

Disposal Workflow
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Start: Xanthatin Waste Generation
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End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Xanthatin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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